Cas no 1260845-67-7 ((R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride)

• Product Name: (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride
• CAS No: 1260845-67-7
• MF: C₁₁H₁₅ClFNO
• MW: 231.69430565834
• MDL: MFCD12758556
• CID: 4565581
• PubChem ID: 66519187
• Update Time: 2025-06-08

(R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride
• (R)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine HCl
• (2R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine;hydrochloride
• (2R)-2-(5-Fluoro-2-methoxy-phenyl)pyrrolidine hcl
• AMOT0605
• AM9080
• 2-((2R)PYRROLIDIN-2-YL)-4-FLUORO-1-METHOXYBENZENE HYDROCHLORIDE
• Y11038
• (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride salt
• (2R)-2-(5-Fluoro-2-methoxy-phenyl)pyrrolidine hydrochloride
• SCHEMBL932548
• (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidinehydrochloride
• MFCD12758556
• 1260845-67-7
• AKOS015934406
• CS-0150015
• (2R)-2-(5-FLUORO-2-METHOXYPHENYL)PYRROLIDINE HYDROCHLORIDE
• DS-20163
• NIZBGGSNGPJALP-HNCPQSOCSA-N

• MDL： MFCD12758556
• Inchi： 1S/C11H14FNO.ClH/c1-14-11-5-4-8(12)7-9(11)10-3-2-6-13-10;/h4-5,7,10,13H,2-3,6H2,1H3;1H/t10-;/m1./s1
• InChI Key： NIZBGGSNGPJALP-HNCPQSOCSA-N
• SMILES： Cl.FC1C=CC(=C(C=1)[C@H]1CCCN1)OC

Computed Properties

• Exact Mass: 231.0826200g/mol
• Monoisotopic Mass: 231.0826200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride

Introduction to (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride (CAS No. 1260845-67-7)

(R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride, identified by the CAS number 1260845-67-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a fluoro and methoxy substituent on the aromatic ring enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The< strong>fluoro group at the 5-position of the phenyl ring introduces unique electronic and steric properties, which can influence the binding affinity and metabolic stability of the molecule. Similarly, the< strong>methoxy group at the 2-position contributes to the overall pharmacophore by participating in hydrogen bonding interactions and modulating lipophilicity. These structural features make (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Pyrrolidine derivatives have shown promise in these areas due to their ability to interact with biological targets in unique ways. For instance, studies have demonstrated that certain pyrrolidine-based compounds can inhibit kinases and other enzymes involved in disease pathways. The< strong>hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations.

One of the most compelling aspects of (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride is its stereochemical configuration. The (R) configuration at the pyrrolidine ring center can significantly impact the compound's biological activity. Research has shown that enantiomeric purity is crucial for the efficacy and safety of pharmaceuticals, and this compound exemplifies why stereochemistry plays a pivotal role in drug design. The precise three-dimensional structure of the< strong>(R)-isomer influences how it interacts with biological targets, potentially leading to higher potency and fewer side effects.

Current research in this area is focused on understanding the molecular mechanisms by which pyrrolidine derivatives exert their therapeutic effects. Preclinical studies have indicated that compounds like (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride may have anti-inflammatory, anticancer, and neuroprotective properties. These findings are particularly exciting because they suggest potential new treatments for diseases that are currently difficult to manage. For example, researchers are exploring its efficacy in treating neuroinflammatory diseases such as Alzheimer's and Parkinson's by targeting specific molecular pathways.

The< strong>fluoro substituent is particularly noteworthy because fluorine atoms can enhance metabolic stability and binding affinity when incorporated into drug molecules. This property has been exploited in numerous successful drugs, including antiviral and anticancer agents. The methoxy group also contributes to metabolic stability by participating in non-covalent interactions with biological targets. Together, these substituents make (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride a structurally intriguing compound with potential therapeutic benefits.

In terms of synthetic chemistry, (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride can be synthesized through multi-step organic reactions that involve functional group transformations such as halogenation, alkylation, and resolution techniques to achieve the desired stereochemical purity. The synthesis of chiral compounds often requires careful optimization to ensure high yields and enantiomeric excess. Advances in catalytic methods and asymmetric synthesis have made it possible to produce such compounds more efficiently and cost-effectively.

The pharmacokinetic properties of (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride are also an important consideration for its potential clinical application. Studies have shown that pyrrolidine derivatives generally exhibit good oral bioavailability and moderate plasma protein binding characteristics. These properties are favorable for developing drugs that need to be administered orally or through other non-invasive routes. Additionally, the hydrochloride salt form improves solubility, which can enhance absorption rates and overall drug delivery efficiency.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for producing high-quality pharmaceutical compounds like (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride on an industrial scale. Regulatory agencies require rigorous testing to demonstrate safety and efficacy before a drug can be approved for human use. This includes preclinical studies in cell culture and animal models as well as clinical trials involving human subjects.

Future directions in research may include exploring combination therapies involving (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride with other drugs or small molecules to achieve synergistic effects. Additionally, computational modeling techniques such as molecular docking can help predict how this compound interacts with biological targets at an atomic level, providing valuable insights into its mechanism of action.